Cas no 1394766-64-3 (6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide
• CAS No: 1394766-64-3
• MF: C₁₅H₁₈ClN₃O₂S
• MW: 339.840321063995
• CID: 6203448
• PubChem ID: 71870638
• Update Time: 2025-06-09

6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033228337
• 6-chloro-N-[[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl]-N-methylpyridine-3-carboxamide
• EN300-26607538
• 1394766-64-3
• Z1274823132
• 6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide

• Inchi： 1S/C15H18ClN3O2S/c1-4-21-10(2)14-18-12(9-22-14)8-19(3)15(20)11-5-6-13(16)17-7-11/h5-7,9-10H,4,8H2,1-3H3
• InChI Key： IEQYUUYPUNAEIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N(C)CC1=CSC(C(C)OCC)=N1)=O

Computed Properties

• Exact Mass: 339.0808257g/mol
• Monoisotopic Mass: 339.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide

Introduction to 6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide (CAS No. 1394766-64-3)

6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide, identified by its CAS number 1394766-64-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyridine core appended with a thiazole moiety, which is known for its diverse biological activities. The presence of a chloro substituent and an ethoxyethyl chain further enhances its structural complexity and potential pharmacological properties.

The< strong>pyridine ring is a common structural motif in many bioactive molecules, contributing to their binding affinity and selectivity towards biological targets. In this compound, the pyridine ring is connected to a< strong>thiazole ring through a methylene group, which is itself linked to an ethoxyethyl side chain. This arrangement creates a multifaceted scaffold that can interact with various biological receptors and enzymes.

The< strong>N-methylpyridine-3-carboxamide moiety at the C-terminal end of the molecule introduces a polar amide group, which can enhance solubility and improve bioavailability. The amide group is also known to participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to their targets. The overall structure of this compound suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have shown that the< strong>chloro substituent can act as a hydrogen bond acceptor, while the ethoxyethyl side chain can engage in hydrophobic interactions with biological targets. These interactions are critical for determining the efficacy and selectivity of the compound.

In addition to its structural features, 6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide has been investigated for its potential biological activities. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory conditions.

The< strong>thiazole moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By incorporating this moiety into the molecular framework of< strong>6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide, researchers aim to leverage these properties for therapeutic purposes. The ethoxyethyl chain further modulates the pharmacokinetic profile of the compound, potentially enhancing its bioavailability and reducing toxicity.

The synthesis of< strong>CAS No. 1394766-64-3 involves multiple steps, including functional group transformations and protecting group strategies. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The pharmacological evaluation of< strong>6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide has revealed promising results in preclinical studies. These studies have focused on assessing its efficacy in models of inflammation and pain, as well as its safety profile. The compound has demonstrated favorable pharmacokinetic properties, including reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics.

The development of novel therapeutic agents often involves optimizing existing molecular scaffolds to improve their pharmacological properties. In the case of< strong>CAS No. 1394766-64-3, modifications to the ethoxyethyl side chain have been explored to enhance binding affinity and reduce off-target effects. These modifications are guided by structural information obtained from high-resolution crystallographic studies and computational modeling.

The integration of machine learning techniques into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models based on large datasets of bioactive molecules have been developed to identify potential leads with desired pharmacological properties. These models take into account various structural features, including those present in< strong>CAS No. 1394766-64-3, to predict their biological activity.

The future prospects for< strong>6-chloro-N-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}-N-methylpyridine-3-carboxamide are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients in need.